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Compound of Interest

Compound Name: RSC133

Cat. No.: B046086

Application Notes and Protocols for RSC133

For Researchers, Scientists, and Drug Development Professionals

Introduction

RSC133 is a potent small molecule and epigenetic modulator known to facilitate the
reprogramming of human somatic cells into induced pluripotent stem cells (iPSCs). Its primary
mechanism of action involves the dual inhibition of DNA methyltransferase 1 (DNMT1) and
histone deacetylases (HDACSs).[1] This activity leads to a more open chromatin structure,
promoting the expression of key pluripotency-associated genes such as Nanog, Oct4, and
Rex1. These application notes provide detailed protocols for the dissolution and long-term
storage of RSC133 to ensure its stability and efficacy in research applications.

Physicochemical Properties and Solubility

Understanding the solubility of RSC133 is critical for preparing stock solutions at appropriate
concentrations for various experimental needs. The compound is a white to light brown powder.

Table 1: Solubility of RSC133 in Common Laboratory Solvents
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Solvent Solubility
Dimethyl Sulfoxide (DMSO) 20 mg/mL
Dimethylformamide (DMF) 25 mg/mL
Ethanol <5 mg/mL

Data compiled from multiple sources.

Experimental Protocols
Protocol for Dissolving RSC133

This protocol outlines the steps for preparing a concentrated stock solution of RSC133. DMSO
is the recommended solvent for achieving a high concentration stock solution.

Materials:

RSC133 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Calibrated pipettes
Procedure:

o Pre-warm RSC133: Before opening, allow the vial of RSC133 powder to equilibrate to room
temperature for at least 20-30 minutes. This prevents condensation from forming on the
compound.

e Weighing: In a fume hood, carefully weigh the desired amount of RSC133 powder.

¢ Solvent Addition: Add the appropriate volume of anhydrous DMSO to the RSC133 powder to
achieve the desired concentration (e.g., for a 10 mM stock solution from a 305.33 g/mol
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compound, dissolve 3.05 mg in 1 mL of DMSO).

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. A clear solution should be observed. Gentle warming in a 37°C water
bath can be used to aid dissolution if necessary.

 Sterilization (Optional): If required for your application, filter-sterilize the RSC133 stock
solution using a 0.22 um syringe filter compatible with DMSO.
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Experimental Workflow: Dissolving RSC133
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Signaling Pathway of RSC133 in Pluripotency Induction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to dissolve and store RSC133 for long-term use].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046086#how-to-dissolve-and-store-rsc133-for-long-
term-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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